Cas no 2171933-44-9 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid
• CAS No: 2171933-44-9
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6448197
• PubChem ID: 165571075
• Update Time: 2025-05-21

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4,4-difluorobutanoic acid
• 2171933-44-9
• EN300-1563139

• Inchi： 1S/C25H26F2N2O5/c26-23(27)21(12-22(30)31)29-24(32)14-9-10-15(11-14)28-25(33)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21,23H,9-13H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： JKLYHNYICWOLCU-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid

Compound 2171933-44-9: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic Acid

The compound with CAS number 2171933-44-9, named 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-difluorobutanoic acid, is a highly specialized molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a difluorobutanoic acid moiety. The combination of these structural elements makes it a unique candidate for various applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and subsequent reactions. Its presence ensures that the amino group remains inert until specifically deprotected, making this compound highly versatile in chemical transformations. Recent studies have highlighted the importance of Fmoc-containing compounds in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

The cyclopentane ring within the structure introduces rigidity and stability to the molecule, which is essential for maintaining its conformation during interactions with biological targets. This structural feature has been shown to enhance the binding affinity of similar compounds to specific receptors, making them promising candidates for drug design. Furthermore, the presence of a difluorobutanoic acid moiety introduces both electronic and steric effects, which can significantly influence the molecule's reactivity and solubility properties.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through multi-step reactions involving organocatalysis and transition metal-catalyzed processes. These methods not only improve yield but also enhance the overall sustainability of the synthesis pathway. For instance, researchers have employed asymmetric induction techniques to selectively synthesize enantiomerically pure derivatives, which are critical for studying stereochemical effects in biological systems.

In terms of applications, this compound has shown potential as a building block for constructing bioactive molecules with enhanced selectivity and potency. Its unique combination of functional groups makes it an ideal candidate for exploring interactions with G-protein coupled receptors (GPCRs) and other therapeutic targets. Additionally, its fluorinated moiety contributes to lipophilicity and metabolic stability, which are desirable properties in drug candidates.

Recent studies have also explored the use of this compound in materials science, particularly in the development of advanced polymers and coatings with tailored mechanical and thermal properties. The cyclopentane ring's rigidity provides structural integrity to polymer backbones, while the Fmoc group can serve as a reactive site for cross-linking or functionalization.

In conclusion, the compound with CAS number 2171933-44-9 represents a significant advancement in chemical synthesis and molecular design. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in both academic and industrial settings.